Cas no 937799-52-5 ((2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride)

• Product Name: (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride
• CAS No: 937799-52-5
• MF: C₆H₁₃ClN₂O₂
• MW: 180.632620573044
• MDL: MFCD32710583
• CID: 5569630
• PubChem ID: 155819588
• Update Time: 2025-07-17

(2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxa mide hydrochloride
• (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride

• MDL： MFCD32710583
• Inchi： 1S/C6H12N2O2.ClH/c1-7-6(10)5-2-4(9)3-8-5;/h4-5,8-9H,2-3H2,1H3,(H,7,10);1H/t4-,5+;/m1./s1
• InChI Key： DCGCOEZFMNXIEO-JBUOLDKXSA-N
• SMILES： C([C@H]1NC[C@H](O)C1)(=O)NC.Cl

Additional information on (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride

Introduction to (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride (CAS No. 937799-52-5)

(2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride (CAS No. 937799-52-5) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural and functional properties. This compound is a hydrochloride salt of a pyrrolidine derivative, characterized by the presence of a hydroxyl group and an N-methyl amide functionality. These features contribute to its potential therapeutic applications and make it a valuable candidate for further research and development.

The chiral nature of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride is particularly noteworthy. Chirality, or the property of molecules that are non-superimposable mirror images, plays a crucial role in the biological activity and pharmacokinetics of many drugs. The specific stereochemistry of this compound can influence its binding affinity to target receptors and enzymes, thereby affecting its efficacy and safety profile.

Recent studies have explored the potential of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride in various therapeutic areas. One notable area of research is its application as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of this compound to interact with GPCRs could make it a promising candidate for the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a GPCR modulator, (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is implicated in a wide range of diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have therapeutic potential in the management of inflammatory conditions.

The pharmacokinetic properties of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride have also been studied extensively. Its solubility, stability, and bioavailability are critical factors that determine its effectiveness as a drug candidate. Research has demonstrated that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics make it an attractive option for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, more extensive studies are needed to fully understand its potential applications and to optimize its use in clinical settings.

In conclusion, (2S,4R)-4-hydroxy-N-methylpyrrolidine-2-carboxamide hydrochloride (CAS No. 937799-52-5) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an important focus of ongoing research in the pharmaceutical industry. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly significant role in the development of new treatments for various diseases.